BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermodynamic Data of Titanium Bromide
Compounds: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

This technical guide provides a comprehensive overview of the thermodynamic properties of
titanium bromide compounds, specifically titanium(ll) bromide (TiBrz), titanium(lll) bromide
(TiBrs), and titanium(lV) bromide (TiBra). This document is intended for researchers, scientists,
and professionals in drug development and related fields who require accurate and detailed
thermodynamic data for these compounds. The information is presented in a structured format,
including tabulated data, detailed experimental protocols, and visualizations of chemical
relationships.

Core Thermodynamic Data

The thermodynamic properties of titanium bromide compounds are crucial for understanding
their stability, reactivity, and behavior in various chemical processes. The following tables
summarize the key quantitative thermodynamic data for TiBrz, TiBrs, and TiBra at standard
conditions (298.15 K and 1 bar), unless otherwise specified.

Table 1: Molar Thermodynamic Properties of Titanium Bromide Compounds at 298.15 K
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Property TiBr2 (solid) TiBrs (solid) TiBra (solid)
Molar Mass ( g/mol ) 207.68 287.58 367.48
Standard Molar
_ -616.72 + 4.60
Enthalpy of Formation  -396.2 kJ/mol[1] -548.5 kJ/mol
kJ/mol[2]
(AfH®)
Standard Molar ]
Value not available 176.6 J/(mol-K) 120.5 J/(mol-K)[1]

Entropy (S°)

Standard Molar Gibbs
Free Energy of Value not available -523.8 kJ/mol Value not available
Formation (AfG®)

Molar Heat Capacity See NIST Shomate
) 101.7 J/(mol-K) 120.5 J/(mol-K)[1]
(Cp) Equation

Table 2: Physical and Phase Change Properties of Titanium(lV) Bromide (TiBra)

Property Value
Melting Point 39 °C[1]
Boiling Point 230 °CJ[1]
Enthalpy of Fusion (AfusH®) 15.2 kJ/mol[1]
Enthalpy of Vaporization (AvapH°®) 45.8 kJ/mol[1]
Enthalpy of Sublimation (AsubH®) 60.5 kJ/mol[1]

Experimental Protocols

The determination of the thermodynamic data presented above relies on precise experimental
techniques. The following sections provide detailed methodologies for two key experimental
procedures used in the characterization of titanium bromide compounds: bomb calorimetry and
Knudsen effusion mass spectrometry.
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Bomb Calorimetry for the Determination of Enthalpy of
Formation

Bomb calorimetry is a primary method for determining the enthalpy of formation of a compound
by measuring the heat of a combustion or reaction. For a reactive metal like titanium reacting
with a halogen like bromine, a specialized setup is required.
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Workflow for Bomb Calorimetry of Titanium Bromide.
Detailed Methodology:

o Sample Preparation: A high-purity titanium metal sample is cut into small pieces to maximize
the surface area for reaction. The mass of the titanium is accurately determined.

o Calorimeter Setup: The reaction is carried out in a specialized bomb calorimeter equipped
with a quartz reaction vessel to withstand the corrosive nature of bromine at high
temperatures. The bomb is placed in a container with a precisely measured amount of water.

» Reaction Initiation: The reaction vessel containing the titanium sample is placed inside the
bomb. The bomb is sealed, evacuated to remove air and moisture, and then flushed with an
inert gas, such as helium. A mixture of bromine vapor and helium is then introduced into the
reaction vessel. The reaction is initiated by electrically heating the titanium sample to a
temperature sufficient to start the exothermic reaction (e.g., 500 °C)[2].

o Data Acquisition: The temperature of the water surrounding the bomb is monitored with high
precision before, during, and after the reaction. The temperature rise is used to calculate the
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heat released by the reaction.

e Analysis: The heat of reaction is calculated from the temperature change and the heat
capacity of the calorimeter system. This value is then used to determine the standard
enthalpy of formation of the titanium bromide product. Corrections are applied for the heat of
vaporization of bromine and any unreacted starting materials.

Knudsen Effusion Mass Spectrometry for Vapor
Pressure and Enthalpy of Sublimation

Knudsen effusion mass spectrometry (KEMS) is a powerful technique for measuring the vapor
pressure of a solid or liquid at high temperatures and low pressures. This data can then be
used to determine the enthalpy of sublimation.

Experimental Workflow:

Measurement t and Analysis

Heat cell to a Vapor effuses Effused vapor is
specific temperature through the orifice [ * | ionize d

KEMS Setup

Seal cell with anorifice lid }—b

ons are detected by
mass spectrometer

Place Titanium Bromide
sample in Knudsen cell

Place cell in high-
vacuum chamber

Click to download full resolution via product page

Workflow for Knudsen Effusion Mass Spectrometry.

Detailed Methodology:

o Sample Preparation: A small amount of the solid titanium bromide compound is placed in a
Knudsen cell, which is a small, thermally stable container typically made of a non-reactive
material like molybdenum or tungsten. The cell is covered with a lid containing a small, well-
defined orifice (typically 0.1-1.0 mm in diameter).

e High-Vacuum Environment: The Knudsen cell is placed in a high-vacuum chamber of the
mass spectrometer to ensure that the mean free path of the effusing molecules is larger than
the orifice diameter.
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» Heating and Effusion: The cell is heated to a series of well-controlled temperatures. At each
temperature, the solid sublimes, and the vapor effuses through the orifice into the ion source

of the mass spectrometer.

o Mass Spectrometric Analysis: The effusing vapor is ionized, and the resulting ions are
separated by their mass-to-charge ratio and detected. The ion intensity of a particular
species is proportional to its partial pressure in the Knudsen cell.

o Data Analysis: The relationship between ion intensity and temperature is used to determine
the vapor pressure of the compound as a function of temperature. The enthalpy of
sublimation can then be calculated from the slope of a plot of the natural logarithm of the
vapor pressure versus the inverse of the temperature (the Clausius-Clapeyron equation).

Chemical Relationships and Pathways

The different titanium bromide compounds are related through synthesis and decomposition
reactions. Understanding these relationships is essential for controlling the synthesis of a
desired compound and for predicting its stability under different conditions.
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Synthesis and Interconversion of Titanium Bromides.

This diagram illustrates the key reactions involved in the synthesis and interconversion of
titanium(ll), (1), and (IV) bromides. Titanium metal can be directly brominated to form either
TiBr2 or TiBrs depending on the reaction conditions. Higher oxidation states can be reduced; for
example, TiBra can be reduced to TiBrs using hydrogen gas. Conversely, lower oxidation states
can be oxidized with bromine. Disproportionation and comproportionation reactions are also
important pathways for interconversion. For instance, TiBrs can disproportionate upon heating
to yield TiBr2 and TiBra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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